Cas no 1260784-43-7 (1,3-dichloro-5-(2-chloroethyl)benzene)

• Product Name: 1,3-dichloro-5-(2-chloroethyl)benzene
• CAS No: 1260784-43-7
• MF: C₈H₇Cl₃
• MW: 209.50017952919
• CID: 1006577
• PubChem ID: 53429810
• Update Time: 2025-06-08

1,3-dichloro-5-(2-chloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-(2-chloroethyl)benzene
• Benzene, 1,3-dichloro-5-(2-chloroethyl)-
• G59551
• 1260784-43-7
• AKOS014196899
• EN300-183380
• CS-0237428

• MDL： MFCD11110015
• Inchi： 1S/C8H7Cl3/c9-2-1-6-3-7(10)5-8(11)4-6/h3-5H,1-2H2
• InChI Key： RGVBVFDMCNQWMO-UHFFFAOYSA-N
• SMILES： ClCCC1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 207.961333g/mol
• Monoisotopic Mass: 207.961333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-dichloro-5-(2-chloroethyl)benzene

Chemical Profile of 1,3-dichloro-5-(2-chloroethyl)benzene (CAS No. 1260784-43-7)

1,3-dichloro-5-(2-chloroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1260784-43-7, is a halogenated aromatic compound that has garnered attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of chlorinated benzenes, which are widely studied for their diverse applications in industrial and medicinal chemistry. The structural features of this molecule, particularly the presence of two chlorine atoms at the 1 and 3 positions and a 2-chloroethyl substituent at the 5 position, make it a versatile intermediate in the synthesis of more complex chemical entities.

The significance of 1,3-dichloro-5-(2-chloroethyl)benzene lies in its potential utility as a building block in the development of novel pharmaceuticals and agrochemicals. The chloro substituents enhance the electrophilicity of the aromatic ring, facilitating various chemical reactions such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in constructing biaryl structures, which are common motifs in many biologically active compounds. The 2-chloroethyl group introduces a side chain that can be further functionalized, allowing for the creation of more intricate molecular architectures.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their role in medicinal chemistry. For instance, studies have demonstrated that such compounds can serve as key intermediates in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The electron-withdrawing nature of chlorine atoms can modulate the electronic properties of the aromatic ring, influencing both its reactivity and its interaction with biological targets. This makes 1,3-dichloro-5-(2-chloroethyl)benzene a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 1,3-dichloro-5-(2-chloroethyl)benzene is its potential application in the synthesis of antiviral agents. The structural motif present in this compound resembles several known antiviral drugs, where halogenated aromatic rings play a critical role in inhibiting viral replication. Researchers have been exploring novel derivatives of halogenated benzenes to develop more effective antiviral therapies against emerging viruses. The presence of both chlorine and ethyl groups provides multiple sites for functionalization, enabling the design of molecules with enhanced pharmacological properties.

The industrial relevance of 1,3-dichloro-5-(2-chloroethyl)benzene is also underscored by its use as a precursor in the production of specialty chemicals. These chemicals find applications in various sectors, including dyes, polymers, and coatings. The ability to modify the structure of this compound through selective reactions allows chemists to tailor its properties for specific industrial needs. For example, introducing additional functional groups can enhance its solubility or stability, making it more suitable for certain applications.

From an environmental perspective, the handling and disposal of 1,3-dichloro-5-(2-chloroethyl)benzene must be conducted with care due to its potential persistence in the environment. While it is not classified as a hazardous substance under current regulations, its halogenated nature necessitates proper management to prevent environmental contamination. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce the environmental footprint associated with its production.

The future directions for research on 1,3-dichloro-5-(2-chloroethyl)benzene are multifaceted. One area of focus is the development of catalytic methods for its synthesis that are more efficient and sustainable than traditional approaches. Transition-metal-catalyzed reactions have shown promise in this regard, offering ways to construct complex molecules with fewer byproducts. Additionally, computational studies are being employed to predict the reactivity and properties of this compound before experimental synthesis is undertaken.

In conclusion,1,3-dichloro-5-(2-chloroethyl)benzene (CAS No. 1260784-43-7) represents an important intermediate in organic synthesis with significant potential applications across multiple industries. Its structural features make it a valuable tool for pharmaceutical researchers seeking to develop new drugs targeting various diseases. As our understanding of chemical transformations advances，this compound will continue to be a subject of interest for both academic and industrial chemists alike.